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Compound of Interest

Compound Name: 2-lodoheptane

Cat. No.: B101077

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-lodoheptane, a
crucial reagent in various organic syntheses. The following sections detail its physical and
chemical properties, hazard classifications, safe handling and storage procedures, emergency
protocols, and representative experimental methodologies. This document is intended to
supplement, not replace, institutional safety protocols and Safety Data Sheets (SDS).

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 2-lodoheptane is
paramount for its safe handling. The data presented below has been compiled from various
chemical suppliers and databases.

© 2025 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b101077?utm_src=pdf-interest
https://www.benchchem.com/product/b101077?utm_src=pdf-body
https://www.benchchem.com/product/b101077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7Hasl [1112][3]
Molecular Weight 226.10 g/mol [1][4]
CAS Number 18589-29-2 [1][2][3]
Appearance C.:olc')rless to light orange/brown 5176]
liquid

Odor Odorless [5]
Boiling Point 193.85 °C to 204 °C [1][5]16]
Melting Point -48 °C t0 -48.2 °C [1][5][6]
Flash Point 65.0 °C to 78 °C [1][5]
Density 1.350t0 1.379 g/mL at 25 °C [1][6]

Vapor Pressure

0.6 £ 0.4 mmHg at 25 °C

[1]

Vapor Density

9.17

[5]

Solubility

Insoluble in water; miscible
with benzene, soluble in
ethanol, ether, acetone,

chloroform.[6]

Refractive Index

1.490to 1.492

[1](6]

Sensitivity

Light sensitive

(516171

Hazard Identification and GHS Classification

2-lodoheptane is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a standardized framework for

hazard communication.
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Hazard Class Hazard Category GHS Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3 or 4 vapor. or H227: Combustible
liquid.
) ] o H315: Causes skin irritation.[5]
Skin Corrosion/Irritation Category 2
[6][8]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A or 2 o
Irritation irritation.[5][6][8]
Specific target organ toxicity — H335: May cause respiratory
i Category 3 o
Single exposure irritation.[6][9]

Hazardous to the aquatic o
H402: Harmful to aquatic life.

environment, short-term Category 3 [10]

(acute)

Signal Word: Warning[5][8]
Hazard Pictograms:
o Flame (for flammability)

o Exclamation mark (for skin/eye irritation and acute toxicity)

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling 2-lodoheptane to minimize
exposure and prevent accidents.

Engineering Controls

o Work in a well-ventilated area.[7][9][11]

o Use a certified chemical fume hood for all operations involving 2-lodoheptane.[12]
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o Ensure that an emergency eyewash station and safety shower are readily accessible and in
close proximity to the workstation.[5][7]

Personal Protective Equipment (PPE)

e Eye and Face Protection: Chemical safety goggles or a face shield are required.[7]
o Skin Protection:
o Wear a flame-retardant lab coat.

o Use chemically resistant gloves (e.g., nitrile, neoprene). Always inspect gloves for integrity
before use and change them frequently.[7]

o Respiratory Protection: In case of inadequate ventilation or for spill cleanup, use a NIOSH-
approved respirator with an organic vapor cartridge.[7]

» Foot Protection: Wear closed-toe shoes. Safety shoes are recommended.[7]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[7][13]

Do not breathe vapors or mist.[7]

Wash hands thoroughly after handling.[5][13]

Do not eat, drink, or smoke in the laboratory.[7][13]

Contaminated work clothing should not be allowed out of the workplace and should be
laundered separately.[9]

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][7][10]
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Keep away from heat, sparks, open flames, and other ignition sources.[5][10]

Protect from direct sunlight as the compound is light-sensitive.[5][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]

Ground and bond containers when transferring material to prevent static discharge.[9][13]

Disposal

» Dispose of contents and container in accordance with local, state, and federal regulations at
an approved waste disposal plant.[5]

e Do not dispose of down the drain or into the environment.[5][11]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation

First-Aid Measures and Response

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[5][7]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[5][7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[5][7]

Ingestion

Do not induce vomiting. Rinse mouth with water.
Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[11]

Fire

Use carbon dioxide (CO2), dry chemical powder,
or foam for extinction. Water spray may be used
to cool closed containers.[5] Firefighters should
wear self-contained breathing apparatus
(SCBA) and full protective gear.[5]

Spill

Evacuate the area and ensure adequate
ventilation. Remove all sources of ignition.[5]
Absorb the spill with an inert, non-combustible
material (e.g., sand, earth, vermiculite).[11]
Collect the absorbed material in a suitable

container for disposal.[11]

Experimental Protocols

The following are representative protocols for common reactions involving alkyl iodides like 2-

lodoheptane. These are intended as a guide and should be adapted based on the specific
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requirements of the experiment and after a thorough risk assessment.

General Nucleophilic Substitution (Sn2) Reaction

This protocol describes a typical Sn2 reaction where 2-lodoheptane can act as the
electrophile.

Materials:

2-lodoheptane

e Nucleophile (e.g., sodium azide, sodium cyanide)

o Anhydrous polar aprotic solvent (e.g., acetone, DMF)

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

 Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

e Set up the reaction apparatus in a chemical fume hood. Ensure all glassware is dry.

o Charge the round-bottom flask with the nucleophile and the anhydrous solvent under an inert
atmosphere.

e Begin stirring the mixture.
» Slowly add 2-lodoheptane to the flask via a syringe.

e Heat the reaction mixture to the desired temperature and monitor the reaction progress using
an appropriate analytical technique (e.g., TLC, GC).
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Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by slowly adding water or an appropriate aqueous solution.

Perform an aqueous workup to extract the product into an organic solvent.

Dry the organic layer over an anhydrous drying agent (e.g., MgSOa), filter, and concentrate
the solvent under reduced pressure to obtain the crude product.

Purify the product by a suitable method (e.g., distillation, column chromatography).

Grighard Reagent Formation and Reaction

This protocol outlines the formation of a Grignard reagent from 2-lodoheptane and its
subsequent reaction with an electrophile (e.g., a ketone).

Part A: Grignard Reagent Formation

Materials:

2-lodoheptane

e Magnesium turnings

e Anhydrous diethyl ether or THF

o Asmall crystal of iodine (as an initiator)
e Three-neck round-bottom flask

o Reflux condenser with a drying tube

o Pressure-equalizing dropping funnel

e Magnetic stirrer and stir bar

e Inert atmosphere setup

Procedure:

© 2025 BenchChem. All rights reserved. 8/14 Tech Support


https://www.benchchem.com/product/b101077?utm_src=pdf-body
https://www.benchchem.com/product/b101077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Flame-dry all glassware and allow it to cool under an inert atmosphere.

e Place the magnesium turnings in the flask.

e Add a small crystal of iodine.

« In the dropping funnel, prepare a solution of 2-lodoheptane in anhydrous ether.

e Add a small amount of the 2-lodoheptane solution to the magnesium turnings. The reaction
should initiate, as indicated by a color change and gentle refluxing. If the reaction does not
start, gentle heating may be required.

e Once the reaction has started, add the remaining 2-lodoheptane solution dropwise at a rate
that maintains a gentle reflux.

 After the addition is complete, continue to stir the mixture until most of the magnesium has
been consumed. The resulting greyish solution is the Grignard reagent.

Part B: Reaction with an Electrophile (e.g., Acetone)
Procedure:
e Cool the Grignard reagent solution in an ice bath.

o Prepare a solution of the electrophile (e.g., acetone) in anhydrous ether in a separate
dropping funnel.

o Add the electrophile solution dropwise to the stirred, cooled Grignard reagent.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional period.

e Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.
» Perform an agueous workup, separating the organic layer.

o Wash the organic layer with brine, dry it over an anhydrous drying agent, filter, and remove
the solvent under reduced pressure.
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o Purify the resulting alcohol product as necessary.

Visualizations
Hazard Assessment and Mitigation Workflow

The following diagram illustrates the logical steps involved in assessing and mitigating the risks
associated with handling 2-lodoheptane.

Identify Hazards

(Physical, Health, Environmental)

Review Safety Data Sheet (SDS)
and other literature

Assess Risks
(Likelihood and Severity)

Implement Control Measures

Hierarchy of Controls

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Fume Hood, Ventilation) (SOPs, Training) (Gloves, Goggles, Lab Coat)

g Perform Experiment

Review and Update
(After experiment or incident)

Click to download full resolution via product page
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Caption: A workflow for hazard assessment and mitigation.

General Laboratory Workflow for Handling Hazardous
Liquids

This diagram outlines a standard workflow for safely handling hazardous liquids like 2-
lodoheptane in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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